Cas no 1703808-53-0 (3,5-Dibromo-1H-pyrazole-4-carbonitrile)

• Product Name: 3,5-Dibromo-1H-pyrazole-4-carbonitrile
• CAS No: 1703808-53-0
• MF: C₄HBr₂N₃
• MW: 250.8788
• CID: 4757751
• PubChem ID: 118025049
• Update Time: 2026-02-26

3,5-Dibromo-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3,5-Dibromo-1H-pyrazole-4-carbonitrile
• 1H-Pyrazole-4-carbonitrile, 3,5-dibromo-
• 3,5-dibromo-4-cyanopyrazole
• AMY12062
• DTXSID401283154
• E81881
• 1703808-53-0
• DB-165097
• CS-0146477
• SCHEMBL16654704

• Inchi： 1S/C4HBr2N3/c5-3-2(1-7)4(6)9-8-3/h(H,8,9)
• InChI Key： NQJBMJZYLSAGHS-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C(=NN1[H])Br

Computed Properties

• Exact Mass: 250.85167g/mol
• Monoisotopic Mass: 248.85372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.5

Additional information on 3,5-Dibromo-1H-pyrazole-4-carbonitrile

Recent Advances in the Study of 3,5-Dibromo-1H-pyrazole-4-carbonitrile (CAS: 1703808-53-0) in Chemical Biology and Pharmaceutical Research

3,5-Dibromo-1H-pyrazole-4-carbonitrile (CAS: 1703808-53-0) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its pyrazole core and bromo-substituents, has been explored for its diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. Recent studies have focused on optimizing its synthesis, elucidating its mechanism of action, and evaluating its efficacy in various disease models.

One of the key advancements in the study of 3,5-Dibromo-1H-pyrazole-4-carbonitrile is the development of more efficient synthetic routes. Traditional methods often involved multi-step reactions with low yields, but recent work has demonstrated improved protocols using catalytic systems and green chemistry principles. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported a one-pot synthesis method that significantly increased yield and reduced byproduct formation, making the compound more accessible for further research and development.

In terms of biological activity, 3,5-Dibromo-1H-pyrazole-4-carbonitrile has shown promise as a scaffold for designing novel kinase inhibitors. Kinases are critical targets in cancer therapy, and the compound's ability to interact with ATP-binding sites has been explored in several preclinical studies. A 2022 paper in Bioorganic & Medicinal Chemistry Letters highlighted its inhibitory effects on specific kinases involved in tumor proliferation, suggesting its potential as a lead compound for anticancer drug development.

Another area of interest is the compound's antimicrobial properties. Research published in 2023 in the European Journal of Medicinal Chemistry demonstrated that derivatives of 3,5-Dibromo-1H-pyrazole-4-carbonitrile exhibited potent activity against drug-resistant bacterial strains, including MRSA. The study proposed that the bromo-substituents play a crucial role in enhancing membrane permeability and disrupting bacterial cell wall synthesis, offering a new avenue for combating antibiotic resistance.

Despite these promising findings, challenges remain in the clinical translation of 3,5-Dibromo-1H-pyrazole-4-carbonitrile. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through structural modifications and formulation strategies. Recent efforts have focused on creating prodrugs or nanoparticle-based delivery systems to overcome these limitations, as reported in a 2023 review article in Advanced Drug Delivery Reviews.

In conclusion, 3,5-Dibromo-1H-pyrazole-4-carbonitrile (CAS: 1703808-53-0) represents a versatile and promising compound in chemical biology and pharmaceutical research. Ongoing studies continue to uncover its potential in various therapeutic areas, while advancements in synthesis and drug delivery aim to facilitate its transition from bench to bedside. Future research should prioritize mechanistic studies and in vivo evaluations to fully realize its clinical potential.